molecular formula C23H29N3O3 B6507561 N-cyclopentyl-N'-[2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl]ethanediamide CAS No. 941872-19-1

N-cyclopentyl-N'-[2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl]ethanediamide

Cat. No. B6507561
CAS RN: 941872-19-1
M. Wt: 395.5 g/mol
InChI Key: DSYBOBSBVHXULP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a complex organic molecule that contains a cyclopentyl group, a naphthalene group, and a morpholine group. Morpholine is a common moiety in pharmaceuticals and agrochemicals due to its polarity and basicity . Naphthalene is a polycyclic aromatic hydrocarbon known for its characteristic smell, while cyclopentyl is a cycloalkane group .


Molecular Structure Analysis

The molecular structure of this compound would be quite complex, given the presence of multiple functional groups and rings. The morpholine ring provides a site of basicity, the naphthalene ring contributes to the compound’s aromaticity and potential for π-π interactions, and the cyclopentyl group could influence the compound’s three-dimensional shape .


Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents present. The morpholine ring might undergo reactions at the nitrogen or at the carbon adjacent to the nitrogen. The naphthalene ring, being aromatic, might undergo electrophilic aromatic substitution reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its degree of crystallinity, solubility in various solvents, melting point, and boiling point would need to be determined experimentally .

Scientific Research Applications

N-cyclopentyl-N'-[2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl]ethanediamide has been studied for its potential applications in scientific research, particularly in the areas of cancer, inflammation, and pain. Studies have shown that this compound is a potent inhibitor of the enzyme COX-2, which is involved in the production of pro-inflammatory molecules such as prostaglandins. By inhibiting COX-2, this compound can reduce inflammation and pain associated with various conditions, including arthritis and cancer. This compound has also been studied for its potential to inhibit the growth of cancer cells, and it has been found to be effective in reducing the growth and spread of certain types of cancer cells.

Mechanism of Action

The mechanism of action of N-cyclopentyl-N'-[2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl]ethanediamide is primarily due to its ability to inhibit the enzyme COX-2. COX-2 is an enzyme that is involved in the production of pro-inflammatory molecules such as prostaglandins. By inhibiting the activity of COX-2, this compound can reduce inflammation and pain associated with various conditions. In addition, this compound has been found to be effective in reducing the growth and spread of certain types of cancer cells.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. Studies have shown that this compound is a potent inhibitor of the enzyme COX-2, which is involved in the production of pro-inflammatory molecules such as prostaglandins. By inhibiting COX-2, this compound can reduce inflammation and pain associated with various conditions, including arthritis and cancer. In addition, this compound has been found to be effective in reducing the growth and spread of certain types of cancer cells. This compound has also been found to have antioxidant and anti-apoptotic effects, which can help to protect cells from damage.

Advantages and Limitations for Lab Experiments

The use of N-cyclopentyl-N'-[2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl]ethanediamide in laboratory experiments has several advantages and limitations. One advantage of using this compound is that it is a relatively simple compound to synthesize, and it can be produced in large quantities. In addition, this compound is a potent inhibitor of the enzyme COX-2, which can be beneficial in studying inflammation and pain associated with various conditions. However, there are also some limitations to using this compound in laboratory experiments. This compound has been found to have a relatively short half-life, which can limit its potential applications in laboratory experiments. In addition, this compound is not selective for COX-2, which can lead to unwanted side effects.

Future Directions

There are several potential future directions for research on N-cyclopentyl-N'-[2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl]ethanediamide. One potential direction is further research into the potential applications of this compound in the treatment of cancer and inflammation. Additionally, further research into the mechanism of action of this compound could help to identify potential new targets for the compound. Finally, further research into the pharmacokinetics of this compound could help to identify ways to increase the compound's half-life, which would make it more useful in laboratory experiments.

Synthesis Methods

N-cyclopentyl-N'-[2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl]ethanediamide can be synthesized in a two-step process. The first step involves the reaction of a cyclopentyl morpholine with a naphthalene-1-yl ethyl ester in the presence of a base and a catalyst. The reaction produces a cyclopentyl-N'-[2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl]ethanediamide intermediate, which is then reacted with an acid to produce the desired this compound product. The synthesis of this compound has been found to be relatively straightforward and efficient, and the compound can be produced in large quantities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any chemical, appropriate safety precautions should be taken when handling it .

properties

IUPAC Name

N'-cyclopentyl-N-(2-morpholin-4-yl-2-naphthalen-1-ylethyl)oxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H29N3O3/c27-22(23(28)25-18-8-2-3-9-18)24-16-21(26-12-14-29-15-13-26)20-11-5-7-17-6-1-4-10-19(17)20/h1,4-7,10-11,18,21H,2-3,8-9,12-16H2,(H,24,27)(H,25,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DSYBOBSBVHXULP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(C1)NC(=O)C(=O)NCC(C2=CC=CC3=CC=CC=C32)N4CCOCC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H29N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

395.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.